Cas no 54100-54-8 (Dimethyl 2,5-bis(bromomethyl)terephthalate)

Dimethyl 2,5-bis(bromomethyl)terephthalate structure
54100-54-8 structure
Product Name:Dimethyl 2,5-bis(bromomethyl)terephthalate
CAS No:54100-54-8
MF:C12H12Br2O4
MW:380.029282569885
CID:1587026
PubChem ID:3470551
Update Time:2025-04-21

Dimethyl 2,5-bis(bromomethyl)terephthalate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl 2,5-bis(bromomethyl)terephthalate
    • CTK0B9870
    • dimethyl 2,5-bis(bromomethyl)benzene-1,4-dicarboxylate
    • ACMC-20mvnb
    • 1,4-bis(carbomethoxy)-2,5-bis(bromomethyl)benzene
    • 2',5'-bis(bromomethyl)-p-terphenyl
    • 1,1':4',1''-Terphenyl, 2',5'-bis(bromomethyl)-
    • AGN-PC-002Z5O
    • 2',5'-bis(bromomethyl)-1,1':4',1''-terphenyl
    • 2,5-bis(bromomethyl)terephthalic acid,dimethyl ester
    • 135078-57-8; CTK0B9870; dimethyl 2,5-bis(bromomethyl)benzene-1,4-dicarboxylate; ACMC-20mvnb; 1,4-bis(carbomethoxy)-2,5-bis(bromomethyl)benzene; 2',5'-bis(bromomethyl)-p-terphenyl; 1,1':4',1''-Terphenyl, 2',5'-bis(bromomethyl)-; AGN-PC-002Z5O; 2',5'-bis(bromomethyl)-1,1':4',1''-terphenyl; 2,5-bis(bromomethyl)terephthalic acid,dimethyl ester;
    • 54100-54-8
    • DTXSID401194111
    • AKOS024428631
    • 1,4-Dimethyl 2,5-bis(bromomethyl)-1,4-benzenedicarboxylate
    • SCHEMBL19691966
    • Inchi: 1S/C12H12Br2O4/c1-17-11(15)9-3-8(6-14)10(12(16)18-2)4-7(9)5-13/h3-4H,5-6H2,1-2H3
    • InChI Key: UJIJTCNXMDVIQV-UHFFFAOYSA-N
    • SMILES: BrCC1C=C(C(=O)OC)C(CBr)=CC=1C(=O)OC

Computed Properties

  • Exact Mass: 379.90818g/mol
  • Monoisotopic Mass: 377.91023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 52.6Ų

Dimethyl 2,5-bis(bromomethyl)terephthalate Related Literature

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